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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and potential uses
of lactose octaacetate as a pharmaceutical excipient. Detailed protocols for its synthesis,
characterization, and evaluation for drug compatibility are also included to facilitate its
application in pharmaceutical research and development.

Introduction

Lactose octaacetate is a fully acetylated derivative of lactose, a disaccharide composed of
galactose and glucose. While lactose itself is a widely used excipient, its acetylated form,
lactose octaacetate, possesses distinct physicochemical properties that may offer unique
functionalities in pharmaceutical formulations.[1][2] It is described as a white to faint yellow
crystalline powder and is known to have a slightly bitter taste.[1] This bitterness is a
characteristic feature of many sugar acetates, where the sweet taste of the parent sugar is
altered upon acetylation.[1]

Its potential applications in the pharmaceutical industry include use as a tablet and capsule
diluent, a coating material, and a pharmaceutical adjuvant to potentially enhance drug solubility
and bioavailability.[3] Furthermore, its inherent bitterness lends itself to applications as a taste-
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aversive agent or denaturant in certain formulations. This document outlines its known

properties, potential applications, and protocols for its evaluation.

Physicochemical Properties

A thorough understanding of the physicochemical properties of an excipient is crucial for its

effective application in formulation development. The key properties of lactose octaacetate

are summarized below.

General Properties

Property Value Reference
B-Octaacetyllactose, 4-
0-(2,3,4,6-Tetra-O-
acetyl-B-D-

Synonyms
galactopyranosyl)-1,2,3
,6-tetra-O-acetyl-D-
glucopyranose

CAS Number 6291-42-5

Molecular Formula C28H38019

Molecular Weight 678.59 g/mol
White to off-white or light

Appearance ) [1]
yellow crystalline powder

Taste Slightly bitter [1]

] ] 89-91.5 °C (Microwave

Melting Point ) [1]
synthesis); 140-144 °C

Purity >95.0% (HPLC)

Table 1. General Physicochemical Properties of Lactose Octaacetate.

Solubility
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The solubility of lactose octaacetate in various solvents is a critical parameter for its use in
wet granulation, coating, and liquid formulations.

Solvent Solubility Reference

100 mg/mL (147.36 mM)
DMSO with ultrasonic [1]
assistance

10% DMSO / 40%
PEG300 / 5% Tween-80 / =5 mg/mL (7.37 mM) [1]
45% Saline

10% DMSO / 90% Corn

oil > 5 mg/mL (7.37 mM) [1]
i

Table 2: Solubility of Lactose Octaacetate in Common Pharmaceutical Solvents.

Absorption Properties

The absorption characteristics of lactose octaacetate in different solvents have been
investigated and are detailed in the table below. This information is particularly useful for
analytical method development.[1]
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Molar
) Absorptivity
Polarity
Solvent Amax (nm) (s, Reference
Index
L-mol-*-cm—*
)
Methanol 5.1 209 0.5670 [1]
Ethanol 4.3 210 0.5684 [1]
o 213 (shoulder
Acetonitrile 5.8 0.5732 [1]
at 221)
1,4-Dioxane 4.8 245 0.6124 [1]
N,N-
Dimethylforma 6.4 266 0.6408 [1]
mide (DMF)
Dimethyl
sulfoxide 7.2 259 0.6288 [1]
(DMSO)

Table 3: Absorption Properties of Lactose Octaacetate in Various Solvents.[1]

Pharmaceutical Applications

Lactose octaacetate's unique properties suggest its utility in several pharmaceutical
applications.

Taste Aversive Agent | Denaturant

Sucrose octaacetate is a well-known bitter substance used as an aversive agent and in taste
research.[4] Lactose octaacetate also possesses a bitter taste and can be used in
applications where a bitter taste is desired, such as in denaturing alcohol-based formulations or
in research settings to study bitter taste perception.[1][2] The interaction of bitter compounds
with taste receptors is a complex process involving a family of G-protein-coupled receptors
known as TAS2Rs.[5][6] While the specific TAS2Rs that lactose octaacetate interacts with
have not been fully elucidated, it is hypothesized to act as an agonist at one or more of these
receptors.
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A hypothesized signaling pathway for bitter taste perception of lactose octaacetate.

Tablet Coating and as a Diluent

Lactose octaacetate has been proposed as a coating material for tablets and capsules,
providing a protective barrier that could enhance stability and potentially control the release of
active pharmaceutical ingredients (APIs).[1] As a diluent in tablets and capsules, it may
contribute to drug stability and efficient delivery.[3]

Potential as a Plasticizer in Film Coatings

Plasticizers are essential components of many polymeric film coatings, such as those based on
ethylcellulose, used for controlled-release formulations.[7][8] They function by reducing the
glass transition temperature of the polymer, thereby improving the flexibility and integrity of the
film. While there is limited direct evidence for lactose octaacetate as a plasticizer for
pharmaceutical coatings, its molecular structure suggests it could potentially fulfill this role.
Further research is warranted to quantify its plasticizing efficiency and its impact on drug
release from coated dosage forms.

Experimental Protocols
Microwave-Assisted Synthesis of Lactose Octaacetate

This protocol is adapted from a "green” synthesis method that utilizes microwave irradiation,
reducing reaction time and avoiding the use of hazardous solvents.[1][2]

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body-img#application-notes-and-protocols-lactose-octaacetate-as-a-pharmaceutical-excipient
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#application-notes-and-protocols-lactose-octaacetate-as-a-pharmaceutical-excipient
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#application-notes-and-protocols-lactose-octaacetate-as-a-pharmaceutical-excipient
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lactose-octaacetate
https://pubmed.ncbi.nlm.nih.gov/7884655/
https://www.pharmtech.com/view/ethyl-cellulose-aqueous-dispersion-coating-system-oral-sustained-release-dosage-forms
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#application-notes-and-protocols-lactose-octaacetate-as-a-pharmaceutical-excipient
https://www.benchchem.com/product/b15565669/docs?utm_src=pdf-body#application-notes-and-protocols-lactose-octaacetate-as-a-pharmaceutical-excipient
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials:

e D-(+)-Lactose monohydrate
o Acetic anhydride

e Anhydrous sodium acetate
e 95% (v/v) Ethanol
 Distilled water

e Microwave reactor
Procedure:

 In a round-bottom flask suitable for microwave synthesis, mix 10.0 g of D-(+)-lactose
monohydrate with 30 cm3 of acetic anhydride and 3.0 g of anhydrous sodium acetate.

e Place the flask in the microwave reactor and irradiate at 700 W for 10-20 minutes.
 After the reaction is complete, pour the mixture into 200 cm? of an ice-water mixture and stir.

» Allow the mixture to stand at 4°C for 12 hours to facilitate the precipitation of lactose
octaacetate as a white solid.

« Filter the precipitate under vacuum and wash with distilled water.
» Purify the crude product by recrystallization from 95% ethanol.

» Dry the purified lactose octaacetate in a vacuum oven to a constant weight.
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Workflow for the microwave-assisted synthesis of lactose octaacetate.
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Characterization of Lactose Octaacetate

4.2.1 Determination of Degree of Substitution (DS): The degree of acetylation can be
determined by titration.[1]

Weigh 0.5 g of lactose octaacetate into a 100 mL flask.

Add 30 mL of 75% v/v ethanol and stir for 15 minutes.

Add 25 mL of 0.5 M KOH and stir for 2 hours.

Back-titrate the excess alkali with 0.5 M HCI using phenolphthalein as an indicator.

A blank titration should be performed for calculation.

4.2.2 Thin-Layer Chromatography (TLC): TLC can be used for qualitative analysis.[1]
e Mobile Phase: Ethyl acetate/methanol/water (17:2:1 v/viv)

o Stationary Phase: Silica gel plates

e Detection: 10% H2SOa followed by heating

4.2.3 Spectroscopic Analysis:

o UV Spectroscopy: Prepare a 1 mg/mL solution of lactose octaacetate in the desired solvent
and record the UV spectrum.[1]

e FT-IR and NMR Spectroscopy: These techniques can be used to elucidate the structure and
confirm the identity of the synthesized product.[1]

Drug-Excipient Compatibility Studies

A general workflow for assessing the compatibility of lactose octaacetate with an API is
outlined below. This is a critical step in pre-formulation studies.
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A general workflow for drug-excipient compatibility studies.

Safety and Toxicology

Limited specific toxicological data for lactose octaacetate as a pharmaceutical excipient is
publicly available. However, a study on its biological activities demonstrated low cytotoxicity
against Madin-Darby bovine kidney (MDBK) cells, human epithelial type 2 (HEp-2) cells, and
Madin-Darby canine kidney (MDCK) cells.[1] Safety assessments of other saccharide esters in
cosmetics suggest that they are generally safe for use, but direct extrapolation to
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pharmaceutical use requires further investigation.[9][10] As with any new excipient, a thorough
toxicological evaluation is necessary to establish its safety profile for pharmaceutical
applications. A safety data sheet for lactose octaacetate indicates that the toxicological
properties have not been fully investigated.[11]

Conclusion

Lactose octaacetate is a versatile molecule with a range of physicochemical properties that
make it a promising candidate for various applications in pharmaceutical formulations. Its bitter
taste, solubility profile, and potential as a coating agent and plasticizer warrant further
investigation. The protocols provided herein offer a starting point for researchers to synthesize,
characterize, and evaluate lactose octaacetate for their specific formulation needs. As with all
excipients, comprehensive compatibility and safety studies are essential before its inclusion in
a final drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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